Cas no 2034411-31-7 (3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methylphenyl)urea)

• Product Name: 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methylphenyl)urea
• CAS No: 2034411-31-7
• MF: C₁₅H₁₇ClN₂O₂S
• MW: 324.825681447983
• CID: 5350204
• Update Time: 2025-06-09

3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methylphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-3-(o-tolyl)urea
• 1-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-3-(2-methylphenyl)urea
• 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methylphenyl)urea

• Inchi： 1S/C15H17ClN2O2S/c1-10-5-3-4-6-11(10)18-15(19)17-9-12(20-2)13-7-8-14(16)21-13/h3-8,12H,9H2,1-2H3,(H2,17,18,19)
• InChI Key： PPPAFYKDRCTSAD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CNC(NC2C=CC=CC=2C)=O)OC)S1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 346
• XLogP3: 3.4
• Topological Polar Surface Area: 78.6

Additional information on 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methylphenyl)urea

Comprehensive Overview of 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methylphenyl)urea (CAS No. 2034411-31-7)

The compound 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methylphenyl)urea (CAS No. 2034411-31-7) is a chemically synthesized urea derivative with a unique molecular structure. This compound has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its potential applications in drug discovery and development. The presence of a chlorothiophene moiety and a methoxyethyl group in its structure makes it a promising candidate for further exploration in therapeutic areas.

In recent years, researchers have focused on urea derivatives like 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methylphenyl)urea due to their versatility in biological activities. These compounds are often investigated for their potential roles as enzyme inhibitors, receptor modulators, or intermediates in the synthesis of more complex molecules. The 2-methylphenyl group in this compound adds to its lipophilicity, which can influence its pharmacokinetic properties.

One of the key areas of interest for this compound is its potential application in central nervous system (CNS) disorders. Given the increasing global focus on mental health and neurodegenerative diseases, compounds with CNS activity are highly sought after. The structural features of 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methylphenyl)urea suggest it may interact with neurotransmitter systems, though further studies are needed to confirm this hypothesis.

From a synthetic chemistry perspective, the preparation of 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methylphenyl)urea involves multi-step organic reactions. The chlorothiophene moiety is particularly interesting as thiophene derivatives are known for their electron-rich properties, which can be exploited in various chemical transformations. Researchers often search for efficient synthetic routes to such compounds to facilitate large-scale production for preclinical studies.

The physicochemical properties of CAS No. 2034411-31-7 are crucial for its potential applications. Its molecular weight, solubility profile, and stability under various conditions determine its suitability for different formulations. These parameters are frequently investigated by pharmaceutical scientists looking to develop new drug candidates. The methoxyethyl group in particular may contribute to improved solubility compared to simpler urea derivatives.

In the context of current trends in drug discovery, 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methylphenyl)urea represents an interesting case study in structure-activity relationships. Medicinal chemists are increasingly interested in how modifications to the thiophene ring or urea linkage might affect biological activity. This aligns with the growing demand for personalized medicine and targeted therapies in healthcare systems worldwide.

Analytical characterization of this compound typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are essential for confirming the compound's purity and structure, which are critical factors in research applications. The scientific community often shares such analytical data to facilitate reproducibility in studies involving this molecule.

From a commercial perspective, CAS No. 2034411-31-7 is primarily of interest to pharmaceutical companies and research institutions engaged in drug development. The compound may serve as a building block for more complex molecules or as a lead compound for optimization. Its availability from chemical suppliers and pricing trends are monitored by professionals in the field.

Environmental and safety considerations for handling 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methylphenyl)urea follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper storage and handling procedures are recommended to maintain its stability and ensure researcher safety. These precautions align with the increasing emphasis on laboratory safety standards in the scientific community.

The future research directions for this compound may include exploration of its potential in various therapeutic areas, optimization of its synthetic route, and investigation of its mechanism of action at the molecular level. As with many specialized chemical compounds, collaboration between academic researchers and industry partners will likely drive advancements in understanding and applying 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methylphenyl)urea in practical settings.

In conclusion, 3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-1-(2-methylphenyl)urea (CAS No. 2034411-31-7) represents an intriguing subject of study in modern chemical and pharmaceutical research. Its unique structural features and potential biological activities make it a compound worth watching as research in this area progresses. The scientific community continues to explore such molecules in the quest for innovative solutions to complex medical challenges.